4-(2-Methoxyethoxy)butanenitrile

• IUPAC Name: 4-(2-methoxyethoxy)butanenitrile
• InChI: InChI=1S/C7H13NO2/c1-9-6-7-10-5-3-2-4-8/h2-3,5-7H2,1H3
• InChI Key: MLSZUYZVLRJQHK-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCCC#N
• Molecular Formula: C7H13NO2
• DSSTOX Substance ID: DTXSID30640953
• Molecular Weight: 143.18 g/mol
• CAS No.: 875213-03-9

Description

“4-(2-Methoxyethoxy)butanenitrile” is a chemical compound with the molecular formula C7H13NO2. It is a nitrile derivative that has garnered significant interest in research and industry due to its unique properties and potential applications.

Molecular Structure Analysis

The molecular weight of “this compound” is 143.19. The InChI code for this compound is 1S/C7H13NO2/c1-9-6-7-10-5-3-2-4-8/h2-3,5-7H2,1H3.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature.

Scientific Research Applications

Lignin Model Compound Studies

4-(2-Methoxyethoxy)butanenitrile's structural similarity to certain lignin model compounds has made it a subject of interest in lignin research. Studies have explored the acidolysis mechanisms of lignin model compounds, revealing the significant role of the γ-hydroxymethyl group and the contribution of the hydride transfer mechanism in the degradation process. Such research aids in understanding lignin breakdown, a crucial step in biofuel production and the utilization of lignocellulosic biomass (Yokoyama, 2015).

Biomarker Studies in Risk Assessment

Research has also been conducted on biomarkers of chemicals structurally related to this compound. For instance, studies on butadiene, a chemical related to this compound, have utilized DNA and hemoglobin adducts to improve the risk assessment of human exposure to the compound. Such studies highlight the importance of understanding the metabolic and genotoxicity pathways of these compounds for accurate human risk assessments (Swenberg et al., 2001).

Gas Separation Technologies

The compound's characteristics or related structures have been referenced in studies focused on gas separation technologies. Specifically, research on supported ionic liquid membranes (SILMs) indicates their superior performance compared to standard polymers for certain gas separations, suggesting that compounds like this compound could play a role in enhancing the understanding or efficiency of these separation processes (Scovazzo, 2009).

Soil Sorption and Herbicide Research

Studies have also examined the sorption of related phenoxy herbicides to various components such as soil, organic matter, and minerals. Understanding the sorption mechanisms and interactions of similar compounds can inform environmental pollution control and the management of agrochemicals (Werner et al., 2012).

Estrogen Metabolite and Carcinogenesis

Research exploring the antitumorigenic and antiangiogenic effects of estrogen metabolites, including 2-methoxyestradiol, could be relevant due to structural similarities. Such compounds are being investigated for their potential protective effects against hormone-induced cancers, indicating the importance of these structures in medicinal chemistry and oncology (Zhu & Conney, 1998).

Safety and Hazards

This compound is considered hazardous. It has been assigned the GHS07 pictogram and the signal word “Warning”. Hazard statements include H302, H312, H315, H319, H332, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.